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Compound of Interest

Compound Name: Preladenant-d3

Cat. No.: B12417975 Get Quote

An In-depth Technical Guide to the Chemical Properties and Stability of Preladenant-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction
Preladenant-d3 is the deuterated analog of Preladenant, a potent and highly selective

antagonist of the adenosine A2A receptor.[1] As a stable isotope-labeled compound,

Preladenant-d3 serves as an invaluable tool in pharmaceutical research and development,

particularly in pharmacokinetic studies, therapeutic drug monitoring, and as an internal

standard for quantitative bioanalysis.[1] This technical guide provides a comprehensive

overview of the chemical properties and stability of Preladenant-d3, including detailed

experimental protocols and an examination of its mechanism of action.

Chemical Properties of Preladenant-d3
The fundamental chemical and physical properties of Preladenant-d3 are summarized in the

tables below. While specific experimental data for the melting and boiling points of

Preladenant-d3 are not readily available in the public domain, the properties of its non-

deuterated parent compound, Preladenant, are provided for reference.

Table 1: General Chemical Properties of Preladenant-d3
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Property Value Source(s)

Molecular Formula C₂₅H₂₆D₃N₉O₃ [1]

Molecular Weight 506.57 g/mol [1]

Appearance White to off-white solid [2]

CAS Number 1346599-84-5 [1]

Table 2: Structural Information of Preladenant-d3 and Parent Compound

Identifier Value Compound

IUPAC Name

2-(2-Furanyl)-7-[2-[4-[4-[2-

(methoxy-d3)ethoxy]phenyl]-1-

piperazinyl]ethyl]-7H-

pyrazolo[4,3-e][3][4]

[5]triazolo[1,5-c]pyrimidin-5-

amine

Preladenant-d3

SMILES

NC1=NC(N(CCN2CCN(C3=C

C=C(OCCOC([2H])([2H])

[2H])C=C3)CC2)N=C4)=C4C5

=NC(C6=CC=CO6)=NN15

Preladenant-d3

InChI

InChI=1S/C25H29N9O3/c1-

35-15-16-36-19-6-4-18(5-7-

19)32-11-8-31(9-12-32)10-13-

33-23-20(17-27-33)24-28-

22(21-3-2-14-37-21)30-

34(24)25(26)29-23/h2-

7,14,17H,8-13,15-16H2,1H3,

(H2,26,29)

Preladenant

InChIKey
DTYWJKSSUANMHD-

UHFFFAOYSA-N
Preladenant

Table 3: Solubility Data
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Solvent Solubility Source(s)

DMSO ≥7.3 mg/mL [6]

Water Insoluble [4]

Ethanol Insoluble [4]

Stability Profile
Understanding the stability of Preladenant-d3 is critical for its proper handling, storage, and

use in experimental settings. This section details its known degradation pathways, based on

studies of the parent compound, and provides recommendations for storage and handling.

Degradation Pathways
Forced degradation studies on the parent compound, Preladenant (SCH 420814), have

identified several degradation products under various stress conditions, including hydrolysis,

oxidation, heat, and photolysis. A study utilizing liquid chromatography-tandem mass

spectrometry (LC-MS/MS) and Fourier Transform (FT) MS successfully characterized a total of

ten degradation products. This information is crucial for developing stability-indicating analytical

methods and for understanding the potential impurities that may arise during manufacturing

and storage.

Recommended Storage Conditions and Shelf Life
To ensure the integrity of Preladenant-d3, proper storage is essential. The following

recommendations are based on available data for the parent compound and general best

practices for complex organic molecules.

Solid Form: Store at -20°C for long-term storage.[6]

In Solution (DMSO):

Store at -80°C for up to 2 years.[7]

Store at -20°C for up to 1 year.[7]
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It is recommended to prepare solutions fresh for use. If storage of solutions is necessary, they

should be aliquoted to avoid repeated freeze-thaw cycles.

Experimental Protocols
This section provides detailed methodologies for conducting forced degradation studies and for

the analysis of Preladenant-d3 using a stability-indicating HPLC method.

Forced Degradation Study Protocol
This protocol is designed to intentionally degrade Preladenant-d3 under various stress

conditions to identify potential degradation products and establish its degradation pathways, in

accordance with ICH guidelines.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12417975?utm_src=pdf-body
https://www.benchchem.com/product/b12417975?utm_src=pdf-body
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Stress Conditions (ICH Q1A)

Analysis

Prepare Preladenant-d3 solution
(e.g., 1 mg/mL in appropriate solvent)

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C, 24h)

Expose aliquots to:

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C, 24h)

Expose aliquots to:

Oxidation
(e.g., 3% H2O2, RT, 24h)

Expose aliquots to:

Thermal Degradation
(Solid & Solution, 80°C, 48h)

Expose aliquots to:

Photolytic Degradation
(ICH Q1B conditions)

Expose aliquots to:

Neutralize acidic/basic samples

Analyze all samples by
Stability-Indicating HPLC-UV

Characterize degradants by
LC-MS/MS
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HPLC System

Chromatographic Conditions

HPLC Pump Autosampler Column Oven

Column:
C18 (e.g., 4.6 x 150 mm, 5 µm)

UV Detector Data Acquisition System

Mobile Phase:
Gradient elution with

(A) 0.1% Formic Acid in Water
(B) 0.1% Formic Acid in Acetonitrile

Flow Rate:
1.0 mL/min

Column Temperature:
30°C

Injection Volume:
10 µL

Detection Wavelength:
254 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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